Cas no 87763-97-1 (2-Octanone, 4-(acetyloxy)-)
2-Octanone, 4-(acetyloxy)- structure
Product Name:2-Octanone, 4-(acetyloxy)-
CAS No:87763-97-1
MF:C10H18O3
MW:186.248123645782
CID:652518
PubChem ID:13122835
Update Time:2025-04-19
2-Octanone, 4-(acetyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanone, 4-(acetyloxy)-
- 2-oxooctan-4-yl acetate
- DTXSID50519652
- 87763-97-1
-
- Inchi: 1S/C10H18O3/c1-4-5-6-10(7-8(2)11)13-9(3)12/h10H,4-7H2,1-3H3
- InChI Key: GFSOUCGHEXDAHT-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(CC(C)=O)CCCC
Computed Properties
- Exact Mass: 186.125594432g/mol
- Monoisotopic Mass: 186.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.4Ų
2-Octanone, 4-(acetyloxy)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
87763-97-1 (2-Octanone, 4-(acetyloxy)-) Related Products
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- 13562-81-7(Acetoacetic Acid 3-Pentyl Ester)
- 63930-59-6(3-Oxocyclobutyl acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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